Cas no 2060037-91-2 ((butan-2-yl)(imino)propyl-lambda6-sulfanone)

• Product Name: (butan-2-yl)(imino)propyl-lambda6-sulfanone
• CAS No: 2060037-91-2
• MF: C₇H₁₇NOS
• MW: 163.280980825424
• MDL: MFCD30502551
• CID: 5183305
• PubChem ID: 165438190
• Update Time: 2025-07-02

(butan-2-yl)(imino)propyl-lambda6-sulfanone Chemical and Physical Properties

Names and Identifiers

• 2060037-91-2
• (butan-2-yl)(imino)propyl-lambda6-sulfanone
• EN300-344306
• INDEX NAME NOT YET ASSIGNED

• MDL： MFCD30502551
• Inchi： 1S/C7H17NOS/c1-4-6-10(8,9)7(3)5-2/h7-8H,4-6H2,1-3H3
• InChI Key： FTLRGPLEFCCJQF-UHFFFAOYSA-N
• SMILES： S(CCC)(C(C)CC)(=N)=O

Computed Properties

• Exact Mass: 163.10308534g/mol
• Monoisotopic Mass: 163.10308534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.00±0.1 g/cm3(Predicted)
• Boiling Point: 212.5±23.0 °C(Predicted)

Additional information on (butan-2-yl)(imino)propyl-lambda6-sulfanone

Comprehensive Overview of (butan-2-yl)(imino)propyl-lambda6-sulfanone (CAS No. 2060037-91-2)

In the realm of advanced chemical research, (butan-2-yl)(imino)propyl-lambda6-sulfanone (CAS No. 2060037-91-2) has emerged as a compound of significant interest due to its unique molecular structure and potential applications. This sulfur-containing compound, characterized by its lambda6-sulfanone moiety, has garnered attention in both academic and industrial settings. Researchers are particularly intrigued by its imino and propyl functional groups, which contribute to its reactivity and versatility in synthetic chemistry.

The compound's butan-2-yl side chain further enhances its stability and solubility in organic solvents, making it a valuable intermediate in the synthesis of more complex molecules. Recent studies have explored its role in catalysis and material science, where its ability to form stable coordination complexes has been leveraged. As the demand for sustainable chemistry grows, (butan-2-yl)(imino)propyl-lambda6-sulfanone is being investigated for its potential in green synthesis and renewable energy applications.

One of the most frequently asked questions in online forums and academic discussions revolves around the synthesis and purification of 2060037-91-2. Experts highlight the importance of controlled reaction conditions to achieve high yields and purity. Additionally, its spectroscopic properties, such as NMR and IR signatures, are often discussed, as they provide critical insights into its molecular behavior. These topics align with the broader trend of AI-driven chemical analysis, where machine learning models are increasingly used to predict compound properties.

Another area of interest is the compound's potential in pharmaceutical research. While not a drug itself, its structural features make it a candidate for drug design and medicinal chemistry. Researchers are examining its interactions with biological targets, particularly in the context of enzyme inhibition. This aligns with the growing public focus on personalized medicine and targeted therapies, which dominate current healthcare discussions.

From an industrial perspective, (butan-2-yl)(imino)propyl-lambda6-sulfanone is being evaluated for its role in advanced materials, such as polymers and coatings. Its sulfur-based framework offers unique thermal stability and chemical resistance, making it attractive for high-performance applications. This ties into the global push for eco-friendly materials, as industries seek alternatives to traditional, less sustainable options.

In summary, 2060037-91-2 represents a fascinating intersection of chemistry, materials science, and biotechnology. Its multifaceted applications and ongoing research ensure its relevance in contemporary scientific discourse. As the field evolves, this compound is likely to remain a topic of interest for both researchers and industry professionals alike.